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Compound of Interest

Compound Name: 6-TRITC

Cat. No.: B149068 Get Quote

Introduction: Tetramethylrhodamine-6-isothiocyanate (6-TRITC) is a prominent member of the

rhodamine family of fluorescent dyes. Characterized by its bright orange-red fluorescence, 6-
TRITC is an indispensable tool in a myriad of biological and biomedical research applications.

Its utility stems from the isothiocyanate reactive group, which allows for stable covalent labeling

of biomolecules. This guide provides a comprehensive overview of the chemical properties,

applications, and relevant protocols for the effective use of 6-TRITC in a research setting.

Core Chemical and Physical Properties
6-TRITC is an amine-reactive derivative of tetramethylrhodamine. The "6" isomer specifies the

position of the isothiocyanate group on the pendant phenyl ring. It is often sold as a mixture

with its 5-isomer, as their spectral properties are nearly identical.[1] The dye is typically a dark

red powder.[1]

Quantitative Data Summary
The key physicochemical and spectral properties of 6-TRITC are summarized in the table

below. It is important to note that spectral characteristics can be influenced by environmental

factors such as the solvent, pH, and the nature of the conjugated biomolecule.[1]
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Property Value Notes

Molecular Formula C₂₅H₂₁N₃O₃S [2]

Molecular Weight 443.52 g/mol [3]

CAS Number 80724-20-5 [2]

Excitation Maximum (λex) 544 - 560 nm Varies with solvent.[4][5]

Emission Maximum (λem) 572 - 590 nm Varies with solvent.[4][5]

Molar Extinction Coefficient (ε) ≥ 80,000 M⁻¹cm⁻¹ In Methanol

Fluorescence Quantum Yield

(Φf)

Not widely reported; generally

high

Rhodamine dyes are known

for high quantum yields.[4] The

related compound, 6-TAMRA,

has a reported quantum yield

of approximately 0.1 in

standard conditions, which is

considered highly fluorescent.

[6]

Solubility
Soluble in DMSO, DMF,

methanol, ethanol
[2][4]

Appearance Dark red powder [4]

Storage
2-8°C, desiccated, protected

from light
[2]

Chemical Structure and Reactivity
The foundational utility of 6-TRITC lies in the reactivity of its isothiocyanate (-N=C=S) functional

group. This group readily reacts with primary amines, such as the ε-amino group of lysine

residues in proteins, under mild alkaline conditions (pH 8.0-9.0) to form a stable thiourea

linkage.[1] This covalent conjugation is the cornerstone of its application as a fluorescent label

for proteins, antibodies, and other amine-containing biomolecules.
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Chemical Structure of 6-TRITC

 

Antibody Labeling and Detection Workflow
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Fluorescence Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12003120/
https://pubmed.ncbi.nlm.nih.gov/12003120/
https://pubmed.ncbi.nlm.nih.gov/12003120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2676207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2676207/
https://engineering.purdue.edu/CMUXE/Publications/Harilal/1999-MPLB-Bin.pdf
https://www.researchgate.net/publication/11368136_Fluorescence_Quantum_Yields_and_Their_Relation_to_Lifetimes_of_Rhodamine_6G_and_Fluorescein_in_Nine_Solvents_Improved_Absolute_Standards_for_Quantum_Yields
https://www.benchchem.com/product/b149068#what-is-6-tritc-and-its-chemical-properties
https://www.benchchem.com/product/b149068#what-is-6-tritc-and-its-chemical-properties
https://www.benchchem.com/product/b149068#what-is-6-tritc-and-its-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

